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Compound of Interest

Compound Name: T-1105

Cat. No.: B1682577

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. This guide provides essential, step-by-step procedures for the safe disposal of T-
1105, also known as Favipiravir, ensuring compliance and minimizing risk.

Core Disposal Procedures

The primary methods for the disposal of T-1105 involve professional chemical destruction
services. It is crucial to avoid environmental contamination by preventing the chemical from
entering drains or sewer systems.[1]

Recommended Disposal Methods:

e Licensed Chemical Destruction Plant: The most appropriate method for disposing of T-1105
is to send it to a licensed chemical destruction facility.[1]

» Controlled Incineration: An alternative is controlled incineration equipped with flue gas
scrubbing to manage emissions.[1]

Key Prohibitions:
e Do not discharge T-1105 into sewer systems.[1]

» Do not contaminate water, foodstuffs, animal feed, or seeds with T-1105 during storage or
disposal.[1]
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Handling and Storage Prior to Disposal

Proper handling and storage are paramount to ensure safety before the final disposal of T-
1105.

Precaution Description

Always handle T-1105 in a well-ventilated area.

[1]

Ventilation

Wear suitable protective clothing, including
Personal Protective Equipment (PPE) chemical-impermeable gloves, to avoid skin and

eye contact.[1]

Avoid the formation of dust and aerosols during
handling.[1]

Dust and Aerosol Prevention

- Use non-sparking tools and prevent fire caused
Ignition Sources L
by electrostatic discharge.[1]

Keep T-1105 in suitable, tightly closed
Container Storage containers in a dry, cool, and well-ventilated

place for disposal.[1]

] ) Store T-1105 separately from foodstuff
Incompatible Materials _ _ _ _
containers or incompatible materials.[1]

Accidental Release Measures

In the event of a spill or accidental release, the following steps should be taken:
o Ensure Adequate Ventilation: Immediately ensure the area is well-ventilated.[1]
e Remove Ignition Sources: Eliminate all sources of ignition from the vicinity.[1]

o Evacuate Personnel: Evacuate personnel to safe areas and keep people away from and
upwind of the spill.[1]

o Wear PPE: Use personal protective equipment, including chemical-impermeable gloves, and
avoid contact with skin and eyes.[1]
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o Containment: Prevent further spillage or leakage if it is safe to do so. Do not let the chemical
enter drains.[1]

» Collection and Disposal: Collect and arrange for disposal. Keep the spilled chemical in
suitable, closed containers. Use spark-proof tools and explosion-proof equipment for
collection. Adhered or collected material should be promptly disposed of in accordance with
appropriate laws and regulations.[1]

Contaminated Packaging Disposal

The packaging that has contained T-1105 must also be handled and disposed of correctly.

o Triple Rinse: Containers can be triple-rinsed (or the equivalent) and then offered for recycling
or reconditioning.[1]

o Puncture and Landfill: Alternatively, the packaging can be punctured to render it unusable for
other purposes and then disposed of in a sanitary landfill.[1]

« Incineration: For combustible packaging materials, controlled incineration with flue gas
scrubbing is a possible disposal method.[1]

T-1105 Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of T-1105.
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T-1105 Disposal Workflow

Preparation & Handling Contaminated Packaging

T-1105 Waste Generated Contaminated Packaging

Handle in Ventilated Area Triple Rinse for Recycling/ Puncture and Dispose Controlled Incineration
Wear Appropriate PPE Reconditioning in Sanitary Landfill of Combustible Packaging
Y

Store in a cool, dry, well-ventilated area
in a closed, suitable container

Disposal Path
\

Select Disposal Method

Send to a Licensed Controlled Incineration
Chemical Destruction Plant with Flue Gas Scrubbing

Click to download full resolution via product page

Caption: Workflow for the proper disposal of T-1105 and its contaminated packaging.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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